Cas no 2171747-90-1 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2171747-90-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6373510
• PubChem ID: 165562027
• Update Time: 2025-06-08

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• EN300-1506165
• 2171747-90-1
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-17(3)25(26(32)29(6-2)18(4)15-24(30)31)28-27(33)34-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,17-18,23,25H,5-6,15-16H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： RMQJGWZWZRCUQL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

Research Brief on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2171747-90-1)

The compound 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2171747-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern medicinal chemistry.

Recent studies have explored the role of this compound in the synthesis of complex peptides with potential therapeutic applications. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that the Fmoc-protected derivative (2171747-90-1) exhibited superior stability and reactivity compared to traditional analogs, enabling the efficient synthesis of high-purity peptides.

In addition to its synthetic utility, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid has been investigated for its potential as a building block in the design of prodrugs. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a novel prodrug system aimed at improving the bioavailability of poorly soluble anticancer agents. The researchers observed that the compound's structural flexibility allowed for tailored release kinetics, a critical factor in optimizing therapeutic outcomes.

Further advancements in analytical techniques have also facilitated a deeper understanding of this molecule's properties. For instance, a recent application of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its conformational dynamics and reactivity patterns. These findings, published in Analytical Chemistry (2024), underscore the compound's versatility and its potential for further customization in drug design.

Looking ahead, ongoing research is focused on expanding the applications of 2171747-90-1 in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industrial researchers suggest its potential use in the development of peptide-drug conjugates (PDCs), which combine the specificity of peptides with the potency of small-molecule drugs. This approach holds promise for addressing challenges related to off-target effects and drug resistance in oncology and other therapeutic areas.

In conclusion, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2171747-90-1) represents a valuable tool in modern pharmaceutical research. Its unique chemical properties and broad applicability in peptide synthesis and prodrug design make it a compound of significant interest. Future studies are expected to further elucidate its potential and pave the way for innovative therapeutic strategies.